Cas no 1805125-70-5 (3-Chloro-4-nitro-2-(trifluoromethylthio)toluene)

• Product Name: 3-Chloro-4-nitro-2-(trifluoromethylthio)toluene
• CAS No: 1805125-70-5
• MF: C₈H₅ClF₃NO₂S
• MW: 271.644010305405
• CID: 5003759
• Update Time: 2025-10-30

3-Chloro-4-nitro-2-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-nitro-2-(trifluoromethylthio)toluene

• Inchi： 1S/C8H5ClF3NO2S/c1-4-2-3-5(13(14)15)6(9)7(4)16-8(10,11)12/h2-3H,1H3
• InChI Key： YFZJNNCDUOKDNY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C)=C1SC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 271
• XLogP3: 4.5
• Topological Polar Surface Area: 71.1

Additional information on 3-Chloro-4-nitro-2-(trifluoromethylthio)toluene

Introduction to 3-Chloro-4-nitro-2-(trifluoromethylthio)toluene (CAS No. 1805125-70-5)

3-Chloro-4-nitro-2-(trifluoromethylthio)toluene, identified by its CAS number 1805125-70-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitroaromatics and thioaromatics, characterized by its unique structural features that include a chloro substituent, a nitro group, and a trifluoromethylthio moiety. These structural elements contribute to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further development in medicinal applications.

The molecular structure of 3-Chloro-4-nitro-2-(trifluoromethylthio)toluene consists of a benzene ring substituted with a chlorine atom at the 3-position, a nitro group at the 4-position, and a trifluoromethylthio group at the 2-position. This arrangement imparts a high degree of electronic unsaturation and reactivity, which is exploited in various synthetic pathways. The presence of the nitro group enhances electrophilic aromatic substitution reactions, while the chlorine atom can participate in nucleophilic substitution reactions. The trifluoromethylthio group introduces additional electronic effects, influencing both the reactivity and the stability of the molecule.

In recent years, there has been growing interest in developing novel compounds with enhanced bioactivity for pharmaceutical applications. 3-Chloro-4-nitro-2-(trifluoromethylthio)toluene has been studied as a precursor in the synthesis of biologically active molecules. Its structural framework allows for modifications that can lead to compounds with potential therapeutic effects. For instance, researchers have explored its use in generating derivatives that exhibit antimicrobial and anti-inflammatory properties. The trifluoromethylthio group, in particular, is known to improve metabolic stability and lipophilicity, which are crucial factors in drug design.

The compound's reactivity also makes it useful in material science applications. The combination of electron-withdrawing groups (such as the nitro and chlorine atoms) and an electron-donating sulfur atom creates a molecule with interesting electronic properties. This has led to investigations into its potential use as a monomer or intermediate in polymer synthesis, where it could contribute to the development of advanced materials with tailored properties.

From an industrial perspective, 3-Chloro-4-nitro-2-(trifluoromethylthio)toluene represents an important building block for more complex chemical syntheses. Its synthesis involves multi-step organic reactions that showcase the capabilities of modern synthetic chemistry techniques. The process typically begins with the functionalization of toluene derivatives, followed by selective substitution to introduce the chloro, nitro, and trifluoromethylthio groups. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, making it more feasible to produce this compound on an industrial scale.

Recent research has also highlighted the importance of green chemistry principles in the synthesis of such compounds. Efforts are being made to develop more sustainable methods for producing 3-Chloro-4-nitro-2-(trifluoromethylthio)toluene, including using catalytic processes that minimize waste and energy consumption. Additionally, there is ongoing work to explore alternative synthetic routes that reduce reliance on hazardous reagents or solvents.

The pharmaceutical industry continues to explore new applications for 3-Chloro-4-nitro-2-(trifluoromethylthio)toluene and its derivatives. Its unique structural features make it a versatile scaffold for drug discovery programs. By modifying its functional groups or incorporating it into larger molecular frameworks, researchers aim to develop novel therapeutics with improved efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are crucial in accelerating these discoveries.

In conclusion, 3-Chloro-4-nitro-2-(trifluoromethylthio)toluene (CAS No. 1805125-70-5) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structural composition enables diverse synthetic pathways and biological activities, making it an attractive subject for further research. As advancements continue in synthetic chemistry and drug development, this compound is likely to play an increasingly important role in creating innovative solutions for various scientific challenges.